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Compound of Interest

Compound Name: 2-Ethylphenyl isocyanate

Cat. No.: B1583986 Get Quote

This technical guide serves as an essential resource for researchers, scientists, and drug

development professionals on the commercial availability and practical application of 2-
Ethylphenyl isocyanate. This document provides a thorough overview of procurement

strategies, quality control, safe handling protocols, and relevant applications, ensuring a

foundation of scientific integrity and operational excellence.

Commercial Sourcing and Availability
2-Ethylphenyl isocyanate is a specialty reagent primarily available through established

chemical suppliers catering to the research and development sector. It is not typically produced

in bulk commodity quantities, making supplier selection and lead-time considerations critical for

experimental planning.

Key Commercial Suppliers:

Several reputable suppliers consistently list 2-Ethylphenyl isocyanate in their product

catalogs. These include:

Thermo Fisher Scientific (Alfa Aesar): Offers various purities, such as 97% and 99%, and

provides essential documentation like Safety Data Sheets (SDS).[1][2]

Sigma-Aldrich (Merck): A comprehensive supplier of research chemicals, often providing

detailed technical information and ensuring high-quality standards.
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BLDpharm: Lists a variety of isocyanates and isothiocyanates, indicating a specialization in

this class of compounds.[3]

ChemicalBook: Acts as a directory for various manufacturers and suppliers, which can be

useful for finding alternative sources.[4]

It is advisable to inquire about stock availability and lead times, as these can vary. For larger

scale or cGMP requirements, custom synthesis may be a more suitable option, offered by

companies such as Prasanna Bio Molecules.[5]

Table 1: Representative Commercial Offerings of 2-Ethylphenyl Isocyanate

Supplier Purity Available Quantities

Thermo Fisher Scientific 97% 1 g, 25 g[1]

Thermo Fisher Scientific 99% 5 g[2]

Quality Control and Specifications
Ensuring the quality of 2-Ethylphenyl isocyanate is paramount for the success of synthetic

endeavors. The primary concern is the presence of impurities that can interfere with reactions,

such as hydrolyzed byproducts.

Key Quality Parameters:

Purity: Typically offered at ≥97% or ≥99% purity. The choice of purity grade should be

dictated by the sensitivity of the intended application.

Identity Confirmation: The chemical structure should be confirmed using analytical

techniques. PubChem provides comprehensive data, including IUPAC name (1-ethyl-2-

isocyanatobenzene), molecular formula (C9H9NO), and spectral information.[6]

Appearance: It is generally a liquid.[5]

Recommended Analytical Methods for Quality Verification:
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FTIR Spectroscopy: To confirm the presence of the characteristic isocyanate (-N=C=O)

stretching band around 2250-2270 cm⁻¹.

NMR Spectroscopy (¹H and ¹³C): To verify the overall structure and identify any organic

impurities.

GC-MS: To determine the purity and identify any volatile contaminants.

Safe Handling and Storage Protocols
Isocyanates are a class of reactive compounds that require strict adherence to safety protocols

due to their potential health hazards.

Health and Safety Information:

Hazards: 2-Ethylphenyl isocyanate is harmful if swallowed, in contact with skin, or inhaled.

It can cause skin and serious eye irritation, as well as respiratory irritation.[1][6] Some

isocyanates may also cause allergy or asthma symptoms or breathing difficulties if inhaled.

[2]

Personal Protective Equipment (PPE): Always wear protective gloves, clothing, and eye/face

protection.[1][7] In case of inadequate ventilation, respiratory protection is necessary.[7]

Handling Environment: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[7][8] Ensure that eyewash stations and safety showers are

readily accessible.[8][9]

Storage Recommendations:

Conditions: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open

flames.[8] The recommended storage temperature is often refrigerated (2-8 °C).

Incompatible Materials: Keep away from water, bases, and strong oxidizers, as isocyanates

can react violently with water, producing carbon dioxide gas and potentially leading to a

dangerous pressure buildup in sealed containers.[10]

Inert Atmosphere: For long-term storage and to maintain purity, it is advisable to store under

an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture.
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Experimental Workflow: A Step-by-Step Guide
The following provides a generalized workflow for a typical reaction involving 2-Ethylphenyl
isocyanate. Specific reaction conditions will vary based on the substrate and desired product.

Diagram 1: Experimental Workflow for Utilizing 2-Ethylphenyl Isocyanate
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Caption: The role of 2-Ethylphenyl isocyanate as a starting material in a drug discovery

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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